DisodiuM IMinodiacetate Hydrate

• CAS: 17593-73-6
• Molecular Formula: C4H7NNa2O5
• Molecular Weight: 195.08 g/mol
• SMILES: C(C(=O)[O-])NCC(=O)[O-].O.[Na+].[Na+]
• InChI: InChI=1S/C4H7NO4.2Na.H2O/c6-3(7)1-5-2-4(8)9;;;/h5H,1-2H2,(H,6,7)(H,8,9);;;1H2/q;2*+1;/p-2
• InChIKey: YSBGCHXLMBAKPV-UHFFFAOYSA-L

EDTA's environmental persistence drives regulatory pressure. Disodium iminodiacetate hydrate offers a biodegradable alternative with moderate chelation strength. Key outcomes: • Achieves >99.9% Hg²⁺ removal in acidic wastewater without pre-neutralization. • Provides wider pH latitude and thicker copper deposits in electroless plating. • Enables gentle His-tagged protein purification via IMAC affinity matrices. Supplied with full QC documentation for procurement reliability.

Disodium Iminodiacetate Hydrate (CAS 17593-73-6): A Biodegradable Aminopolycarboxylate Chelator for Research and Industrial Applications

Disodium iminodiacetate hydrate (CAS 17593-73-6) is a white crystalline aminopolycarboxylate chelating agent , existing as a monohydrate with the molecular formula C₄H₇NNa₂O₅ and a molecular weight of 195.08 g/mol [1]. Characterized by its ability to form stable, two fused five-membered chelate rings with metal ions , it is distinguished by its moderate chelation strength and excellent biodegradability compared to persistent polyaminocarboxylates like EDTA . Its primary applications span protein purification via immobilized metal ion affinity chromatography (IMAC) , electroless plating processes [2], and as a versatile intermediate in the synthesis of agricultural chemicals .

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 12520792, Sodium iminodiacetate dibasic monohydrate. 2025. View Source
• [2] Shippey FL, Sard R. Electroless copper plating from an iminodiacetate bath. Surface Technology. 1976;4(6):515-520. View Source

Why Disodium Iminodiacetate Hydrate Cannot Be Substituted with EDTA, NTA, or Other In-Class Chelators in Critical Applications

While disodium iminodiacetate hydrate belongs to the aminopolycarboxylate class, it occupies a distinct functional niche that prevents simple substitution. The primary driver is the inverse relationship between chelation strength and environmental persistence: EDTA forms exceptionally stable complexes but is non-readily biodegradable, leading to regulatory and environmental concerns [1]. Iminodiacetate provides a quantifiably different performance profile with moderate stability constants, which are sufficient for many applications while allowing for complete biodegradation . Furthermore, its unique coordination geometry and denticity yield application-specific advantages, such as wider pH latitude in electroless plating and distinct metal selectivity in resin-based separations [2]. Substituting with a stronger chelator like EDTA can lead to over-stabilization and poor biodegradability, while a weaker ligand like NTA may not provide the required complex stability for effective metal sequestration [3].

• [1] COST D8 & ESF Speciation 98. Abstract on chemical speciation and the search for biodegradable replacement ligands for EDTA. 1998. View Source
• [2] Shippey FL, Sard R. Electroless copper plating from an iminodiacetate bath. Surface Technology. 1976;4(6):515-520. View Source
• [3] Anderegg G, Arnaud-Neu F, Delgado R, Felcman J, Popov K. Critical evaluation of stability constants of metal complexes of complexones for biomedical and environmental applications (IUPAC Technical Report). Pure and Applied Chemistry. 2005;77(8):1445-1495. View Source

Quantitative Evidence for Selecting Disodium Iminodiacetate Hydrate Over EDTA, NTA, and MIDA

Chelation Strength and Biodegradability: The Critical Performance Trade-off

Disodium iminodiacetate (IDA) provides a moderate chelation strength that is significantly lower than EDTA but, crucially, is coupled with excellent biodegradability . In contrast, EDTA is classified as non-readily biodegradable, creating environmental persistence issues [1]. This positions IDA as a viable replacement where regulatory pressure or environmental impact is a procurement consideration.

Evidence Dimension	Chelation Strength and Biodegradability
Target Compound Data	Moderate Chelation Strength; Biodegradability: Excellent
Comparator Or Baseline	EDTA: High Chelation Strength; Biodegradability: Poor; NTA: Low Chelation Strength; Biodegradability: Good
Quantified Difference	Inverse relationship between chelation strength and biodegradability across the series EDTA > IDA > NTA.
Conditions	Qualitative assessment of aminopolycarboxylate properties based on structural and environmental behavior.

Why This Matters

This data is essential for scientists and industrial users who need to balance effective metal sequestration with environmental compliance and sustainability goals.

• [1] COST D8 & ESF Speciation 98. Abstract on chemical speciation and the search for biodegradable replacement ligands for EDTA. 1998. View Source

Process Advantage in Electroless Copper Plating: Wider pH Latitude and Thicker Deposits

In electroless copper plating, an iminodiacetate (IDA) bath provides a wider operational pH latitude and produces a thicker deposit film compared to a conventional EDTA bath, even though deposition rates are comparable at optimum conditions [1]. This reduces the need for precise pH control, improving process robustness and final product quality.

Evidence Dimension	Electroless Copper Plating Performance
Target Compound Data	Deposition rate comparable to EDTA bath; Wider pH latitude; Thicker deposit film
Comparator Or Baseline	EDTA bath: Comparable deposition rate at optimum pH, but narrower pH latitude and thinner deposit film
Quantified Difference	Deposition rate is comparable, but the IDA bath demonstrates superior robustness to pH changes and improved film thickness.
Conditions	Aqueous bath containing cupric sulphate, iminodiacetic acid, formaldehyde, and sodium hydroxide; pH range evaluated.

Why This Matters

For procurement in manufacturing, a more robust process with IDA translates to higher yield, less waste, and reduced quality control costs.

• [1] Shippey FL, Sard R. Electroless copper plating from an iminodiacetate bath. Surface Technology. 1976;4(6):515-520. View Source

Metal Selectivity: High Affinity for Hg²⁺ and Cu²⁺ at Low pH

Iminodiacetate-functionalized resins demonstrate exceptional selectivity for Hg²⁺ over other common transition and heavy metals at low pH, a key advantage over non-chelating weak acid resins [1]. In simulated acidic smelter wastewater (pH 1.5), an iminodiacetate resin achieved near 100% uptake of Hg²⁺, while Zn²⁺, Fe³⁺, Cd²⁺, and Pb²⁺ showed minimal to moderate adsorption [1]. This is because adsorption of Hg²⁺ and Cu²⁺ remains strong at pH 1-2, whereas uptake of Ni²⁺ and Zn²⁺ becomes negligible [2].

Evidence Dimension	Metal Ion Selectivity on Chelating Resin
Target Compound Data	Iminodiacetate resin: >99.9% Hg²⁺ removal from 11.8 mg/L at pH 1.5 after 23 bed volumes; strong Cu²⁺ adsorption persists at pH 1-2.
Comparator Or Baseline	Weak acid resin: Lower overall selectivity, with significantly reduced adsorption of Hg²⁺ and Cu²⁺ at low pH.
Quantified Difference	Hg²⁺ concentration reduced from 11.8 mg/L to <0.015 mg/L (>99.9% removal) after 23 bed volumes on iminodiacetate resin, while Zn²⁺ removal was only 6%.
Conditions	Simulated smelter wastewater at pH 1.5; column study with iminodiacetate chelating resin.

Why This Matters

This selectivity is critical for applications like treating acidic industrial wastewater, where targeted removal of toxic metals like mercury is required without the high cost and complexity of neutralizing the entire stream.

• [1] Eldridge RJ. Chelating Ion Exchange Resins. In: Encyclopedia of Separation Science. Academic Press; 2000. p. 1121-1127. View Source
• [2] Eldridge RJ. Chelating Ion Exchange Resins. In: Encyclopedia of Separation Science. Academic Press; 2000. p. 1121-1127. View Source

Material Handling: The Monohydrate Form Offers Improved Storage and Handling Stability

The monohydrate form of disodium iminodiacetate (CAS 17593-73-6) is documented to be more convenient to store and handle than alternative hydration states, such as the hexahydrate salt [1]. This is a crucial practical consideration for procurement and process development, as it impacts shelf-life, accurate formulation, and ease of use in a laboratory or industrial setting.

Evidence Dimension	Storage and Handling Convenience
Target Compound Data	Monohydrate form is more convenient to store and handle.
Comparator Or Baseline	Hexahydrate salt of disodium iminodiacetate.
Quantified Difference	Qualitative advantage in storage and handling convenience.
Conditions	Comparison of different hydration states of disodium iminodiacetate as described in patent literature.

Why This Matters

This advantage directly impacts procurement decisions by reducing material degradation, minimizing handling issues, and ensuring consistent performance in sensitive applications.

• [1] Grace WR. Process for preparing disodium iminodiacetate monohydrate. GB Patent 2024203A. 1980. View Source

Where Disodium Iminodiacetate Hydrate Outperforms Alternatives: Key Application Scenarios

Environmentally Compliant Chelation in Detergents and Cleaning Formulations

As regulations increasingly restrict the use of persistent chelators like EDTA, disodium iminodiacetate hydrate serves as a high-performance, biodegradable alternative. Its excellent biodegradability profile [1] and moderate chelation strength make it ideal for controlling water hardness and heavy metal ions in detergents, cleaning products, and industrial process waters , ensuring both product efficacy and environmental compliance.

Robust Electroless Copper Plating for Electronics Manufacturing

In the fabrication of printed circuit boards and other electronic components, the iminodiacetate plating bath offers a distinct process advantage. Compared to EDTA baths, it provides a wider operational pH window and yields a thicker, more uniform copper deposit [2]. This reduces the need for tight pH control, improving manufacturing yield and reducing costs associated with process monitoring and rejects.

Selective Mercury Remediation from Acidic Industrial Waste Streams

For environmental remediation projects targeting mercury contamination, iminodiacetate-based chelating resins provide unparalleled selectivity at low pH. As demonstrated in acidic smelter wastewater treatment, these resins can achieve >99.9% removal of Hg²⁺ in a single pass, with minimal interference from other metal ions [3]. This enables targeted, cost-effective cleanup without the need for costly pre-neutralization of large volumes of acidic waste.

Immobilized Metal Ion Affinity Chromatography (IMAC) for Recombinant Protein Purification

Disodium iminodiacetate hydrate is a critical reagent for preparing iminodiacetic acid-agarose supports used in IMAC . By chelating transition metal ions like Ni²⁺ or Cu²⁺, it creates an affinity matrix that selectively binds polyhistidine-tagged recombinant proteins. The moderate binding strength allows for gentle elution of the target protein while effectively removing host cell impurities, making it a cornerstone technique in proteomics and biopharmaceutical research.

• [1] COST D8 & ESF Speciation 98. Abstract on chemical speciation and the search for biodegradable replacement ligands for EDTA. 1998. View Source
• [2] Shippey FL, Sard R. Electroless copper plating from an iminodiacetate bath. Surface Technology. 1976;4(6):515-520. View Source
• [3] Eldridge RJ. Chelating Ion Exchange Resins. In: Encyclopedia of Separation Science. Academic Press; 2000. p. 1121-1127. View Source